Cas no 958703-82-7 (2-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-2H,3H-imidazo1,2-cquinazolin-3-one)

• Product Name: 2-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-2H,3H-imidazo1,2-cquinazolin-3-one
• CAS No: 958703-82-7
• MF: C₂₅H₁₉N₃O₂S
• MW: 425.502264261246
• CID: 6598553
• PubChem ID: 4104474
• Update Time: 2025-05-21

2-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-2H,3H-imidazo1,2-cquinazolin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-2H,3H-imidazo1,2-cquinazolin-3-one
• 958703-82-7
• F6548-3563
• SR-01000556274
• AKOS002075760
• SR-01000556274-1
• AKOS021720003
• 2-benzyl-5-[(2-oxo-2-phenylethyl)thio]imidazo[1,2-c]quinazolin-3(2H)-one
• 2-benzyl-5-phenacylsulfanyl-2H-imidazo[1,2-c]quinazolin-3-one
• 2-benzyl-5-[(2-oxo-2-phenylethyl)sulfanyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one
• EU-0027587

• Inchi： 1S/C25H19N3O2S/c29-22(18-11-5-2-6-12-18)16-31-25-27-20-14-8-7-13-19(20)23-26-21(24(30)28(23)25)15-17-9-3-1-4-10-17/h1-14,21H,15-16H2
• InChI Key： VLBCDKTVMXPTHC-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)C1=NC2C=CC=CC=2C2=NC(C(N21)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 425.11979803g/mol
• Monoisotopic Mass: 425.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 87.4Ų

Additional information on 2-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-2H,3H-imidazo1,2-cquinazolin-3-one

Compound CAS No 958703-82-7: 2-Benzyl-5-(2-Oxo-2-Phenylethyl)Sulfanyl-2H,3H-imidazo[1,2-c]Quinazolin-3-One

Compound CAS No 958703-82-7, also known as 2-Benzyl-5-(2-Oxo-2-Phenylethyl)Sulfanyl-Imidazo[1,2-c]Quinazolinone, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of imidazoquinazolinones, which are known for their potential biological activities and applications in drug discovery. The molecule features a fused imidazoquinazoline ring system, which is a characteristic structural motif found in various bioactive compounds.

The chemical structure of this compound is notable for its benzyl group and sulfanyl group, which are key functional groups that contribute to its unique properties. The benzyl group, derived from toluene, adds aromatic stability and potential for further functionalization, while the sulfanyl group introduces sulfur-based reactivity and electronic effects that can influence the compound's interactions with biological systems.

Recent studies have highlighted the importance of imidazoquinazolinones in the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. The presence of the sulfanyl group in the molecule has been shown to enhance its ability to bind to protein targets, making it a promising candidate for drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis pathway typically begins with the preparation of an intermediate quinazoline derivative, which is then subjected to further modifications to introduce the benzyl and sulfanyl groups. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

The pharmacological profile of this compound has been investigated in vitro and in vivo models. Early studies suggest that it exhibits moderate inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. However, further research is needed to fully understand its mechanism of action and therapeutic potential.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity, ensuring that it meets the standards required for preclinical studies.

In conclusion, Compound CAS No 958703-82-7 represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound is poised to play a key role in the development of innovative pharmaceutical agents.